![molecular formula C12H21ClN2 B1471960 3-Ethyl-1-(pyridin-2-yl)pentan-1-amine hydrochloride CAS No. 1864058-59-2](/img/structure/B1471960.png)
3-Ethyl-1-(pyridin-2-yl)pentan-1-amine hydrochloride
Overview
Description
3-Ethyl-1-(pyridin-2-yl)pentan-1-amine hydrochloride, also known as 3-EPH, is a synthetic organic compound with a unique structure. It is a derivative of the pyridine family and is used in a variety of scientific research applications.
Scientific Research Applications
Coordination Chemistry
Nickel(II) complexes involving ligands derived from amine and pyridine-based compounds show the influence of counter anions in the hydrolysis of imine bonds in Schiff base complexes. These complexes exhibit diverse geometries and coordination modes, demonstrating the structural versatility of pyridine-derived ligands in metal coordination spheres (Chattopadhyay et al., 2009).
Forensic Science
In forensic science, novel hydrochloride salts of cathinones have been identified and characterized using spectroscopic techniques. This research underscores the utility of pyridine-derived amines in the study and identification of synthetic cathinones, which are of significant interest in forensic investigations (Nycz et al., 2016).
Crystallography
Studies in crystallography have explored argentophilic interactions in AgI complexes of pyridine-ethyl derivatives, revealing the potential of these compounds to form structurally interesting and complex aggregates through argentophilic and other non-covalent interactions (van Terwingen & Englert, 2019).
Organic Synthesis
Pyridine and its derivatives serve as key intermediates in organic synthesis. For example, the catalytic enantioselective borane reduction of benzyl oximes to prepare chiral pyridyl amines highlights the role of pyridine derivatives in the synthesis of enantiomerically pure compounds, which are valuable in medicinal chemistry and drug development (Huang et al., 2010).
Catalysis
In catalysis, pyridine-based compounds have been employed as ligands to facilitate various chemical transformations. The versatility of these ligands in promoting reactions underscores their importance in the development of new catalytic processes (Wei et al., 2005).
Properties
IUPAC Name |
3-ethyl-1-pyridin-2-ylpentan-1-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2.ClH/c1-3-10(4-2)9-11(13)12-7-5-6-8-14-12;/h5-8,10-11H,3-4,9,13H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEILTTPKDLZLPU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)CC(C1=CC=CC=N1)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.76 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1864058-59-2 | |
Record name | 2-Pyridinemethanamine, α-(2-ethylbutyl)-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1864058-59-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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